Cas no 2486-70-6 (4-Amino-3-methylbenzoic acid)

• Product Name: 4-Amino-3-methylbenzoic acid
• CAS No: 2486-70-6
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD00007736
• CID: 43052
• PubChem ID: 75598
• Update Time: 2025-04-18

4-Amino-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-methylbenzoic acid
• 3-Methyl-4-Amino Benzoic Acid
• Benzoic acid, 4-amino-3-methyl-
• RARECHEM AL BO 2396
• 4-AMINO-M-TOLUIC ACID
• 4-AMINO-3-METHYL BENZOATE
• 4-AMINO-3-METHYLBENZENECARBOXYLIC ACID
• 4-Amino-3-Methylhenzoic Acid
• 4-Amino-3-Methylbenzoic Acid 3-Methyl-4-Aminobenzoic Acid
• Benzoic acid, 4-amino-3-methyl- (9CI)
• 4-Amino-3-methylbenzoesaeure
• 4-amino-5-methyl-benzoic acid
• Benzoic acid,3-methyl-4-amino
• Benzoic acid,4-amino-3-methyl
• 3-Methyl-4-aminobenzoic acid
• 4-Amino-3-methylbenzoicacid
• 4-amino-3-methyl-benzoic acid
• 4-Amino-3-methyl benzoic acid
• Benzoic acid, 3-methyl-4-amino
• 201CXT4H5V
• NHFKECPTBZZFBC-UHFFFAOYSA-N
• 3-methyl-4-aminobenzoicacid
• NSC227945
• PubChem2067
• 4-amino-3-methylbenzoic
• 2-Amino-5-carboxytoluene
• 4
• 4-Amino-3-methylbenzoic acid, 98%
• UNII-201CXT4H5V
• SB76611
• AM20061118
• 10X-0868
• M-TOLUIC ACID, 4-AMINO-
• m-Toluic acid, 4-amino- (6CI,7CI,8CI); 3-Methyl-4-aminobenzoic acid; 4-Amino-5-methylbenzoic acid; BTS 28369; NSC 227945
• SY005389
• DTXSID40179562
• CHEMBL3278361
• Q27253382
• CS-W018121
• Z223458490
• 2486-70-6
• NSC-227945
• W-107277
• BCP24569
• AKOS000113227
• AC-5775
• EINECS 219-629-9
• NHFKECPTBZZFBC-UHFFFAOYSA-
• NSC 227945
• NS00027754
• A5078
• AB-131/40897188
• EN300-26464
• BIDD:GT0459
• MFCD00007736
• SCHEMBL100752
• InChI=1/C8H9NO2/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,9H2,1H3,(H,10,11)
• FT-0617498
• 4-Amino-3-methylbenzoic acid,99%
• A1353
• DB-357171
• DTXCID00102053

• MDL： MFCD00007736
• Inchi： 1S/C8H9NO2/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： NHFKECPTBZZFBC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C)C=1)N)=O
• BRN： 2802615

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.8
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Beige or orange crystalline powder
• Density: 1.2023 (rough estimate)
• Melting Point: 169-171 °C (lit.)
• Boiling Point: 339.5℃ at 760 mmHg
• Flash Point: 159.1℃
• Refractive Index: 1.5810 (estimate)
• PSA: 63.32000
• LogP: 1.85660
• Solubility: Not determined

4-Amino-3-methylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters